4-[3,5,6-Trifluoro-4-(4-nitrophenoxy)pyridin-2-yl]morpholine

• Molecular Formula: C15H12F3N3O4
• Molecular Weight: 355.27 g/mol
• IUPAC Name: 4-[3,5,6-trifluoro-4-(4-nitrophenoxy)pyridin-2-yl]morpholine
• InChI: InChI=1S/C15H12F3N3O4/c16-11-13(25-10-3-1-9(2-4-10)21(22)23)12(17)15(19-14(11)18)20-5-7-24-8-6-20/h1-4H,5-8H2
• InChI Key: AXUAJNYPLHUNRA-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=NC(=C(C(=C2F)OC3=CC=C(C=C3)[N+](=O)[O-])F)F

Description

4-[3,5,6-Trifluoro-4-(4-nitrophenoxy)pyridin-2-yl]morpholine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as TFMPP and belongs to the class of pyridine derivatives. TFMPP has been studied for its unique properties and potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

The mechanism of action of TFMPP is primarily based on its interaction with the serotonin receptors in the brain. TFMPP acts as an agonist of the serotonin receptor 5-HT2C, which is responsible for regulating mood, appetite, and sleep. TFMPP has been shown to increase the release of serotonin in the brain, leading to an improvement in mood and a reduction in anxiety.
Biochemical and Physiological Effects
TFMPP has been shown to have a range of biochemical and physiological effects on the body. It has been shown to increase the release of serotonin in the brain, leading to an improvement in mood and a reduction in anxiety. TFMPP has also been shown to have a stimulatory effect on the central nervous system, leading to increased alertness and wakefulness.

Advantages and Limitations for Lab Experiments

One of the main advantages of TFMPP is its relatively simple synthesis method, which makes it readily available for laboratory experiments. TFMPP has also been extensively studied, and its mechanism of action is well understood, making it a valuable tool for scientific research. However, one of the main limitations of TFMPP is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of TFMPP. One potential area of research is the development of new therapeutic agents based on TFMPP. TFMPP has shown promising results in the treatment of various neurological disorders, and further research could lead to the development of more effective therapies. Another potential area of research is the study of the long-term effects of TFMPP on the brain and the body. This research could help to better understand the potential risks and benefits of using TFMPP as a therapeutic agent.

Synthesis Methods

The synthesis of TFMPP involves the reaction between 2-amino-5-nitrophenol and 2,3,5,6-tetrafluoropyridine in the presence of morpholine. This reaction leads to the formation of TFMPP as a yellow solid. The synthesis of TFMPP is relatively simple and can be achieved using standard laboratory techniques.

Scientific Research Applications

TFMPP has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to have a significant effect on the central nervous system, particularly on the serotonin receptors. TFMPP has been studied for its potential use as a therapeutic agent for various neurological disorders, including anxiety, depression, and schizophrenia.